Cas no 1235360-84-5 (N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylnaphthalene-1-carboxamide)

• Product Name: N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylnaphthalene-1-carboxamide
• CAS No: 1235360-84-5
• MF: C₁₈H₁₉N₃O
• MW: 293.362963914871
• CID: 6404165
• PubChem ID: 49738314
• Update Time: 2025-07-21

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylnaphthalene-1-carboxamide
• N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]naphthalene-1-carboxamide
• 1235360-84-5
• F5957-0096
• N-(2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl)-1-naphthamide
• SR-01000926368-1
• SR-01000926368
• N-[2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl]naphthalene-1-carboxamide
• AKOS024528364

• Inchi： 1S/C18H19N3O/c1-13-12-14(2)21(20-13)11-10-19-18(22)17-9-5-7-15-6-3-4-8-16(15)17/h3-9,12H,10-11H2,1-2H3,(H,19,22)
• InChI Key： HCJFLOTZVNLVFU-UHFFFAOYSA-N
• SMILES： C1(C(NCCN2C(C)=CC(C)=N2)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 293.152812238g/mol
• Monoisotopic Mass: 293.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylnaphthalene-1-carboxamide

Introduction to N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylnaphthalene-1-carboxamide (CAS No. 1235360-84-5)

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylnaphthalene-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 1235360-84-5, represents a unique molecular scaffold that combines the structural features of naphthalene and pyrazole derivatives, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of this compound is characterized by a naphthalene core substituted with an amide group at the first position and an ethyl chain linked to a 3,5-dimethylpyrazole moiety at the second position. This specific arrangement of functional groups imparts distinct chemical properties and reactivity patterns, which are highly relevant for designing novel therapeutic agents. The presence of both aromatic and heterocyclic systems in its structure suggests potential interactions with biological targets, making it an intriguing subject for medicinal chemistry investigations.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The compound N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylnaphthalene-1-carboxamide has been studied for its potential pharmacological activity, particularly in the context of inflammatory diseases and cancer. Its dual functionality, arising from the combination of naphthalene and pyrazole derivatives, offers a versatile platform for structural modifications aimed at enhancing binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of this compound is its ability to interact with enzymes and receptors involved in critical metabolic pathways. For instance, preliminary studies have suggested that it may exhibit inhibitory effects on certain kinases and proteases, which are often dysregulated in pathological conditions. The dimethylpyrazole moiety, in particular, has been identified as a key pharmacophore that contributes to its biological activity by facilitating stable binding to target proteins.

The naphthalene component of the molecule also plays a crucial role in determining its overall pharmacokinetic properties. Naphthalene derivatives are known for their ability to cross cell membranes efficiently, which is essential for achieving therapeutic concentrations at target sites. Additionally, the amide group provides a site for further chemical modifications, allowing researchers to fine-tune the compound's solubility, stability, and metabolic profile.

Recent advances in computational chemistry have enabled more accurate predictions of the biological activity of such compounds. Molecular docking studies have been performed using N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylnaphthalene-1-carboxamide as a lead molecule to identify potential binding pockets on target proteins. These studies have provided valuable insights into the compound's mode of action and have guided the design of more potent analogs.

In vitro experiments have further validated the promising pharmacological properties of this compound. Initial assays have shown that it can inhibit the activity of several enzymes implicated in cancer progression, including cyclin-dependent kinases (CDKs) and Janus kinases (JAKs). Moreover, its ability to modulate inflammatory pathways has been demonstrated through experiments involving cytokine release assays and cell-based reporter gene systems.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted pyrazole derivatives and naphthalene carboxylic acid esters, followed by reduction and functional group transformations. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further biological testing and commercialization efforts.

The potential therapeutic applications of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylnaphthalene-1-carboxamide are vast. Beyond its anti-cancer and anti-inflammatory properties, it has shown promise in preclinical models as a treatment for neurodegenerative disorders. The ability of this compound to cross the blood-brain barrier suggests that it could be effective in targeting neurological diseases that are currently difficult to treat with existing therapies.

As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like this one will play an increasingly important role in drug development. The unique structural features of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethylnaphthalene-1-carboxamide make it a valuable tool for exploring novel therapeutic strategies. By leveraging cutting-edge synthetic techniques and computational methods, scientists are poised to unlock its full potential as a next-generation pharmaceutical agent.